Cas no 2137565-87-6 (2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid)

• Product Name: 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid
• CAS No: 2137565-87-6
• MF: C₁₁H₉BrN₂O₄
• MW: 313.104161977768
• CID: 6206396
• PubChem ID: 165488513
• Update Time: 2025-05-20

2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid
• 2137565-87-6
• EN300-1165104

• Inchi： 1S/C11H9BrN2O4/c1-13-10(17)9-6(12)3-2-4-7(9)14(11(13)18)5-8(15)16/h2-4H,5H2,1H3,(H,15,16)
• InChI Key： HMRVGAYCTRDARP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(N(C)C(N2CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 311.97457g/mol
• Monoisotopic Mass: 311.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.9Ų

Additional information on 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid

Introduction to 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid (CAS No. 2137565-87-6)

2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid, identified by its CAS number 2137565-87-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline derivatives class, a well-known scaffold in drug discovery due to its broad biological activity and versatility in molecular design. The presence of multiple functional groups, including a bromo substituent at the 5-position and a methyl group at the 3-position of the quinazoline core, along with a dioxo (or carbonyl) group at the 2 and 4 positions, contributes to its unique chemical properties and potential pharmacological effects.

The acetic acid moiety at the terminal position of the molecule introduces a carboxylic acid functionality, which is commonly utilized in medicinal chemistry for enhancing solubility, facilitating interactions with biological targets, and modulating metabolic pathways. This particular derivative has been extensively studied for its potential applications in the development of novel therapeutic agents. The structural features of 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid make it a promising candidate for further exploration in various therapeutic areas.

In recent years, quinazoline derivatives have been extensively investigated for their antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The bromo and methyl substituents in this compound are particularly noteworthy as they can influence the electronic distribution and steric environment around the quinazoline core. These modifications are often employed to fine-tune the binding affinity and selectivity of drug candidates towards specific biological targets. The dioxo groups introduce rigidity to the molecule, which can enhance interactions with protein receptors or enzymes.

One of the most compelling aspects of this compound is its potential as a precursor or intermediate in the synthesis of more complex pharmacophores. The carboxylic acid group at one end of the molecule allows for further functionalization via esterification or amidation reactions, enabling chemists to create novel analogs with tailored biological activities. This flexibility makes 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid a valuable building block in synthetic organic chemistry.

Recent studies have highlighted the importance of quinazoline derivatives in addressing unmet medical needs. For instance, certain quinazoline-based compounds have shown promise in inhibiting kinases involved in cancer progression. The structural motif present in 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid shares similarities with known kinase inhibitors, suggesting that it may exhibit similar inhibitory effects on these enzymes. Further research is needed to validate these hypotheses and explore potential therapeutic applications.

The synthesis of 2-(5-bromo-3-methyl-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-1-yl)acetic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the quinazoline core followed by selective functionalization at specific positions using appropriate electrophiles or nucleophiles. The introduction of the bromo and methyl groups often requires precise control over reaction conditions to avoid unwanted side products.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated that derivatives with similar structures exhibit varying degrees of activity against different biological targets. For example, some analogs have shown potent inhibitory effects on tyrosine kinases while others have demonstrated anti-inflammatory properties by modulating cytokine production. These findings underscore the importance of structural diversity in quinazoline derivatives and highlight the need for systematic screening to identify lead compounds.

The role of computational chemistry in designing and optimizing quinazoline-based drugs cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities and identify optimal modifications for enhancing drug-like properties. By leveraging computational tools alongside experimental data, 2-(5-bromo-3-methyl-2,4-dioxo-1